Cas no 61963-65-3 (2-Pyridinamine, N-(2,5-dimethoxyphenyl)-3-nitro-)

2-Pyridinamine, N-(2,5-dimethoxyphenyl)-3-nitro- structure
61963-65-3 structure
Product Name:2-Pyridinamine, N-(2,5-dimethoxyphenyl)-3-nitro-
CAS No:61963-65-3
MF:C13H13N3O4
MW:275.260022878647
CID:462196
PubChem ID:12445371
Update Time:2025-04-19

2-Pyridinamine, N-(2,5-dimethoxyphenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, N-(2,5-dimethoxyphenyl)-3-nitro-
    • N-(2,5-dimethoxyphenyl)-3-nitropyridin-2-amine
    • DTXSID80498542
    • 61963-65-3
    • Inchi: 1S/C13H13N3O4/c1-19-9-5-6-12(20-2)10(8-9)15-13-11(16(17)18)4-3-7-14-13/h3-8H,1-2H3,(H,14,15)
    • InChI Key: QRXGVVARWBRNNJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1NC1C(=CC=CN=1)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 275.09069
  • Monoisotopic Mass: 275.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 89.2Ų

Experimental Properties

  • PSA: 86.52
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.